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Compound of Interest

Compound Name: H-N-Me-Glu(OMe)-OH.HCI

Cat. No.: B15252394

This technical guide provides a comprehensive overview of the molecular weight and related
physicochemical properties of N-methylated glutamic acid derivatives, with a primary focus on
H-N-Me-Glu(OMe)-OH.HCI. Due to the potential for ambiguity in chemical nomenclature, this
document also addresses related compounds to ensure clarity for researchers, scientists, and
drug development professionals.

Compound Identification and Molecular Weight

The nomenclature "H-N-Me-Glu(OMe)-OH.HCI" most accurately describes N-methyl-L-
glutamic acid y-methyl ester hydrochloride. This compound features a methyl group on the
amino nitrogen (N-Me), a methyl ester at the gamma-carboxyl position ((OMe)), and a free
alpha-carboxyl group (-OH), with the entire molecule forming a hydrochloride salt.

For clarity and comparison, the molecular weights of several related glutamic acid derivatives
are summarized in the table below.
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Molecular Weight (

Compound Name Abbreviation Chemical Formula
g/mol )

N-Methyl-L-glutamic

_ H-N-Me-Glu-OH CeH11NOa4 161.16[1][2]
acid
N-Methyl-L-glutamic

) ) H-N-Me-Glu-OH.HCI CeH11NO4.HCI 197.62
acid hydrochloride
L-Glutamic acid y-
methyl ester H-Glu(OMe)-OH.HCI CeH12CINO4 197.62
hydrochloride
L-Glutamic acid
dimethyl ester H-Glu(OMe)-OMe.HCI  C7H14CINOa 211.5-211.7[3][4]

hydrochloride

Note: The molecular weight for H-N-Me-Glu(OMe)-OH.HCI is calculated based on the addition
of a methyl group and HCI to the base glutamic acid structure.

Experimental Protocols: Synthesis of Glutamic Acid
Derivatives

The synthesis of N-methylated and esterified glutamic acid derivatives often involves multi-step
procedures. Below are generalized experimental protocols for the synthesis of related
compounds, which can be adapted for the target molecule.

Esterification of L-Glutamic Acid

A common method for producing amino acid methyl esters involves the use of thionyl chloride
in methanol.

Protocol:
e Suspend L-glutamic acid in anhydrous methanol at 0°C.

¢ Add thionyl chloride dropwise to the cooled suspension.
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» Allow the reaction mixture to stir at room temperature for an extended period (e.g., 3 days)
under a nitrogen atmosphere.[5]

o Concentrate the reaction mixture in vacuo to yield the crude product as a solid.[5]

e The crude product can be purified by recrystallization.

General Synthesis of Amino Acid Methyl Ester
Hydrochlorides

An alternative method utilizes trimethylchlorosilane (TMSCI) in methanol for esterification.[6]
Protocol:
o To the amino acid, slowly add freshly distilled chlorotrimethylsilane and stir.[6]

o Add methanol and continue stirring the resulting solution or suspension at room temperature.

[6]
e Monitor the reaction progress using thin-layer chromatography (TLC).[6]

» Upon completion, concentrate the reaction mixture using a rotary evaporator to obtain the
amino acid ester hydrochloride.[6]

Logical Workflow for Synthesis

The synthesis of H-N-Me-Glu(OMe)-OH.HCI would logically proceed through a series of
protection, methylation, and deprotection steps. The following diagram illustrates a plausible
synthetic workflow.
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Step 1: Protection

L-Glutamic Acid

Protection of a-carboxyl and amino groups

Step 2: Esterification

Esterification of y-carboxyl group

N-Methylation of the amino group

Step 4: Deprotection & Salt Formation

Selective deprotection of a-carboxyl group

Formation of hydrochloride salt

H-N-Me-Glu(OMe)-OH.HCl

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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